3-(3,4-dimethylanilino)-2-nitro-1H-inden-1-one

• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.3 g/mol
• IUPAC Name: 3-(3,4-dimethylanilino)-2-nitroinden-1-one
• InChI: InChI=1S/C17H14N2O3/c1-10-7-8-12(9-11(10)2)18-15-13-5-3-4-6-14(13)17(20)16(15)19(21)22/h3-9,18H,1-2H3
• InChI Key: KJORWKXWTFODMU-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC2=C(C(=O)C3=CC=CC=C32)[N+](=O)[O-])C

Description

3-(3,4-dimethylanilino)-2-nitro-1H-inden-1-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, DMNQ, and has been found to have unique properties that make it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of DMNQ involves the generation of ROS through the redox cycling of the compound. DMNQ can accept electrons from reducing agents such as NADH or NADPH, which leads to the formation of a semiquinone radical. This radical can then react with molecular oxygen to form superoxide anion, which can further react to form other ROS such as hydrogen peroxide and hydroxyl radical. These ROS can then induce oxidative stress and damage to cells.
Biochemical and Physiological Effects
DMNQ has been found to have a variety of biochemical and physiological effects on cells. These include the induction of oxidative stress, mitochondrial dysfunction, and cell death, as mentioned above. DMNQ has also been shown to inhibit the activity of certain enzymes involved in antioxidant defense, such as superoxide dismutase and catalase. Additionally, DMNQ has been found to induce DNA damage and lipid peroxidation in cells.

Advantages and Limitations for Lab Experiments

One advantage of using DMNQ in lab experiments is its ability to induce oxidative stress and mitochondrial dysfunction in cells, which can be useful for studying these processes. DMNQ is also relatively easy to synthesize and has a long shelf life when stored properly. However, one limitation of using DMNQ is its potential toxicity to cells, which can make it difficult to use in certain experiments. Additionally, DMNQ can generate ROS in a non-specific manner, which can make it difficult to determine the specific targets of its effects.

Future Directions

There are several future directions for research on DMNQ. One area of interest is the development of new derivatives of DMNQ that may have improved specificity and reduced toxicity. Another area of interest is the use of DMNQ in animal models to study the effects of oxidative stress and mitochondrial dysfunction in vivo. Additionally, DMNQ may have potential applications in the development of new drugs for the treatment of diseases such as cancer and neurodegenerative disorders.

Synthesis Methods

DMNQ can be synthesized through a multistep process that involves the reaction of 3,4-dimethylaniline with 2-nitrobenzaldehyde in the presence of a base catalyst. The resulting intermediate is then oxidized to form DMNQ. This synthesis method has been optimized over the years to improve the yield and purity of the final product.

Scientific Research Applications

DMNQ has been used in a variety of scientific research applications, including studies on oxidative stress, mitochondrial dysfunction, and cell death. This compound has been found to induce oxidative stress in cells by generating reactive oxygen species (ROS) and has been used to study the effects of oxidative stress on various biological processes. DMNQ has also been shown to induce mitochondrial dysfunction and cell death in certain cell types, making it a valuable tool for studying these processes.